Cas no 203731-38-8 (2,3-dichloro-5-methanesulfonylpyridine)

• Product Name: 2,3-dichloro-5-methanesulfonylpyridine
• CAS No: 203731-38-8
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• CID: 3892680
• PubChem ID: 10966194
• Update Time: 2025-06-08

2,3-dichloro-5-methanesulfonylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,3-dichloro-5-(methylsulfonyl)-
• 2,3-dichloro-5-(methylsulfonyl)pyridine
• 2,3-dichloro-5-methanesulfonylpyridine
• 203731-38-8
• Z1822349634
• SCHEMBL3716202
• F88535
• CS-0343425
• 2,3-Dichloro-5-methylsulfonylpyridine
• EN300-1588072
• CKEHZBXHXCACMG-UHFFFAOYSA-N
• DIA73138
• 817-488-3

• Inchi： 1S/C6H5Cl2NO2S/c1-12(10,11)4-2-5(7)6(8)9-3-4/h2-3H,1H3
• InChI Key： CKEHZBXHXCACMG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 224.9418050g/mol
• Monoisotopic Mass: 224.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 2,3-dichloro-5-methanesulfonylpyridine

Recent Advances in the Application of 2,3-Dichloro-5-methanesulfonylpyridine (CAS: 203731-38-8) in Chemical Biology and Pharmaceutical Research

2,3-Dichloro-5-methanesulfonylpyridine (CAS: 203731-38-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core substituted with chloro and methanesulfonyl groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2,3-dichloro-5-methanesulfonylpyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's reactive chloro groups to introduce diverse substituents, leading to a library of derivatives with improved selectivity and potency against BTK, a target implicated in autoimmune diseases and certain cancers. The study reported several derivatives with nanomolar IC50 values, underscoring the compound's potential in kinase inhibitor development.

In the field of antimicrobial research, a recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024) explored the modification of 2,3-dichloro-5-methanesulfonylpyridine to create novel antibacterial agents. The methanesulfonyl group was found to enhance the compounds' ability to penetrate bacterial cell walls, while the chloro substituents allowed for further functionalization to target specific bacterial enzymes. Several derivatives exhibited potent activity against drug-resistant strains of Staphylococcus aureus, suggesting potential applications in addressing antimicrobial resistance.

The compound's utility extends to materials science as well. A 2023 study in ACS Applied Materials & Interfaces reported the incorporation of 2,3-dichloro-5-methanesulfonylpyridine into polymer backbones to create novel materials with tunable electronic properties. The researchers highlighted how the electron-withdrawing nature of the substituents influenced the polymers' conductivity and stability, opening new possibilities for organic electronic devices.

Recent synthetic methodology developments have also focused on 2,3-dichloro-5-methanesulfonylpyridine. A Nature Communications article (2024) described a novel palladium-catalyzed cross-coupling approach that enables selective functionalization at either the 2- or 3-position of the pyridine ring, significantly expanding the structural diversity accessible from this scaffold. This methodological advancement is expected to accelerate the exploration of structure-activity relationships in drug discovery programs utilizing this compound.

From a safety and pharmacokinetic perspective, recent ADMET studies (Journal of Pharmaceutical Sciences, 2023) on derivatives of 2,3-dichloro-5-methanesulfonylpyridine have shown promising results. The methanesulfonyl group appears to contribute to favorable metabolic stability in many cases, while the chloro substituents can be strategically replaced to optimize solubility and reduce potential toxicity. These findings support the continued investigation of this scaffold in preclinical development.

In conclusion, 2,3-dichloro-5-methanesulfonylpyridine (CAS: 203731-38-8) remains a valuable scaffold in chemical biology and pharmaceutical research. Recent studies have expanded its applications across multiple therapeutic areas and demonstrated its versatility in drug design. The compound's unique substitution pattern continues to inspire innovative synthetic approaches and the development of novel bioactive molecules, positioning it as an important tool in modern medicinal chemistry.